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Compound of Interest

Compound Name: 4-Chloro-3-fluorostyrene

Cat. No.: B2771509 Get Quote

This guide provides an in-depth examination of 4-Chloro-3-fluorostyrene, a halogenated

styrene derivative of significant interest in advanced materials and pharmaceutical synthesis.

Designed for researchers and drug development professionals, this document moves beyond a

standard safety data sheet to offer a deeper understanding of the compound's characteristics,

emphasizing the scientific rationale behind its safe handling, application, and emergency

response protocols.

Compound Identification and Rationale for Use
4-Chloro-3-fluorostyrene (CAS No. 1263414-46-5) is a substituted aromatic monomer.[1][2][3]

[4] Its utility in specialized applications stems from the unique combination of its vinyl group,

which is amenable to polymerization, and the specific placement of chloro- and fluoro-

substituents on the benzene ring. These halogens modify the electronic properties of the

styrene backbone, influencing polymer characteristics such as thermal stability, refractive

index, and dielectric constant.[2] Consequently, it serves as a valuable building block in the

synthesis of advanced polymers, liquid crystal displays (LCDs), and other specialty electronic

components.[2] In medicinal chemistry, the fluorinated and chlorinated phenyl motif is a

common feature in bioactive molecules, making this compound a relevant intermediate for

pharmaceutical research.[2]

Molecular Structure:
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Synonyms: 1-Chloro-4-ethenyl-2-fluorobenzene

Molecular Formula: C₈H₆ClF[2]

Molecular Weight: 156.58 g/mol [2]

Hazard Identification and Mechanistic Insights
While a comprehensive toxicological profile for 4-Chloro-3-fluorostyrene is not extensively

documented in publicly available literature, data from chemical suppliers and analogous

structures like 4-chlorostyrene and 3-fluorostyrene provide a strong basis for hazard

assessment. The primary hazards are associated with its reactivity as a styrene derivative and

the irritant nature of halogenated aromatic compounds.

GHS Hazard Classification (Anticipated):

Based on supplier information, the compound is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

The "Warning" signal word is associated with these classifications.[5]

Diagram: Hazard Identification Pathway
The following diagram illustrates the logical flow from the chemical's structural features to its

anticipated biological effects and required safety measures.
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Chemical Properties

Biological Interaction & Hazards

Required Controls & PPE

4-Chloro-3-fluorostyrene
(C₈H₆ClF)

Halogenated Aromatic RingReactive Vinyl Group

Irritant to Mucous Membranes
(Eyes, Respiratory Tract)

H319, H335

Dermal Irritation / Sensitization
(Lipophilic Nature)

H315

Oral Toxicity
(Systemic Absorption)

H302

Chemical Fume Hood
(P261: Avoid breathing vapours)

Safety Goggles / Face Shield
(P305+P351+P338)Nitrile/Neoprene Gloves
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Caption: Logical flow from chemical structure to hazards and controls.

Physical and Chemical Properties: A Comparative
Overview
Quantitative data for 4-Chloro-3-fluorostyrene is limited. The table below presents predicted

or available data alongside data for related, well-characterized styrenes to provide context for

experimental planning.
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Property
4-Chloro-3-
fluorostyrene

4-
Chlorostyrene

3-
Fluorostyrene

Rationale for
Comparison

CAS Number
1263414-46-5[1]

[2][3]
1073-67-2[6] 350-51-6[7]

Structural

Analogs

Molecular

Formula
C₈H₆ClF[2] C₈H₇Cl[6] C₈H₇F[7]

Basis for

property trends

Appearance
Colorless to light

yellow liquid[1]
Clear liquid[8] Liquid

General physical

state

Boiling Point
194.0±20.0 °C

(Predicted)[1]
192 °C[8] ~196 °C

Halogenation

increases boiling

point relative to

styrene.

Density

1.190±0.06

g/cm³ (Predicted)

[1]

1.087 g/cm³ @

20°C[6]
~1.02 g/cm³

Denser than

water;

chlorination

increases

density.

Solubility
Insoluble in

water (Expected)

Insoluble in

water[6][8]

Insoluble in

water

Styrenes are

nonpolar and

generally

immiscible with

water.

Vapor Pressure N/A
0.816 mmHg @

25 °C[8]
N/A

Implies moderate

volatility at room

temperature.

Flash Point N/A
64 °C / 147.2

°F[8]
N/A

Likely a

combustible

liquid; keep from

ignition sources.

Protocols for Safe Handling and Storage
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The primary directive for handling 4-Chloro-3-fluorostyrene is the prevention of contact and

inhalation. Its properties as a volatile, irritating liquid necessitate stringent engineering controls

and personal protective equipment (PPE).

Engineering Controls & Personal Workspace
Causality: The potential for respiratory irritation (H335) and the compound's volatility require

that all manipulations be performed within a certified chemical fume hood to maintain airborne

concentrations below any potential exposure limits.

Protocol: Work Area Setup

Fume Hood Verification: Confirm the chemical fume hood has a valid certification and is

functioning correctly (check airflow monitor).

Clutter-Free Zone: Ensure the workspace within the hood is free of unnecessary equipment

to maintain smooth airflow.

Spill Containment: Work within a secondary containment tray to manage any potential spills.

Emergency Access: Verify unobstructed access to a safety shower and eyewash station.

Personal Protective Equipment (PPE)
Causality: The compound is a known skin (H315) and serious eye (H319) irritant. Therefore, a

complete barrier is required.

Protocol: Donning PPE

Eye Protection: Wear chemical splash goggles that conform to EN166 or NIOSH standards.

A face shield should be worn over goggles if there is a significant splash risk.

Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any defects before use.

For prolonged operations or when handling larger quantities, consider double-gloving.

Body Protection: A flame-resistant laboratory coat is mandatory.

Footwear: Closed-toe shoes are required at all times in the laboratory.
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Storage and Stability
Causality: Styrene derivatives can undergo self-polymerization, a reaction often initiated by

heat or light. The presence of stabilizers (like TBC, 4-tert-butylcatechol) in related products

indicates this risk.[2]

Protocol: Compound Storage

Temperature: Store in a refrigerator or freezer, under -20°C, as recommended for long-term

stability.[1] For short-term use, storage at 2-8°C under an inert gas is acceptable.[2][5]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation

and moisture-induced reactions. The container must be sealed tightly.[1]

Ignition Sources: Store in a designated flammables cabinet, away from heat, sparks, and

open flames.[9]

Incompatibilities: Keep away from strong oxidizing agents, acids, and bases which can

catalyze vigorous reactions.[10]

Emergency Procedures and First Aid
Rapid and informed response is critical to mitigating exposure.

Diagram: Emergency Response Workflow
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Skin Contact (H315)

Eye Contact (H319)

Inhalation (H335)

Exposure Event

Immediately remove
contaminated clothing.

IF ON SKIN

Rinse cautiously with water
for several minutes.

IF IN EYES

Move person to fresh air.

IF INHALED

Rinse skin with copious
amounts of water/shower

for 15 minutes.

Seek medical advice if
irritation persists.

Remove contact lenses,
if present and easy to do.

Continue rinsing.
Seek immediate medical attention.

Keep at rest in a position
comfortable for breathing.

Seek medical attention if
symptoms develop.

Click to download full resolution via product page

Caption: Step-by-step workflow for first aid response to exposure.

Protocol: Accidental Release
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ignition Sources: Remove all sources of ignition (e.g., turn off hot plates, equipment).[9][10]

Ventilate: Ensure the area is well-ventilated, relying on the fume hood to contain vapors.

Containment: Use an inert absorbent material like sand, vermiculite, or commercial sorbent

pads to contain the spill. Do not use combustible materials like paper towels for large spills.

[9]

Collection: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it into a labeled, sealed container for hazardous waste disposal.[9]

Decontamination: Clean the spill area thoroughly with soap and water.
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Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

institutional and local regulations.[10]

Disposal Considerations
All waste containing 4-Chloro-3-fluorostyrene, including empty containers, absorbent

materials from spills, and contaminated PPE, must be treated as hazardous chemical waste.

Containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. Do not dispose of this chemical down the drain or in general waste streams.

Conclusion
4-Chloro-3-fluorostyrene is a valuable monomer for specialized chemical synthesis, but its

safe use is predicated on a thorough understanding of its potential hazards as an irritant and

combustible liquid. By adhering to the principles of hazard minimization through robust

engineering controls, appropriate personal protective equipment, and well-defined emergency

protocols, researchers can effectively and safely leverage the unique properties of this

compound in their development workflows. The guidance provided herein, synthesized from

data on analogous compounds and supplier information, offers a framework for establishing a

culture of safety and scientific integrity in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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